Cas no 2680522-91-0 (rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid)

Technical Introduction: rac-(4aR,7aS)-4-(2,2,2-Trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid is a chiral bicyclic compound featuring a fused furo-oxazine scaffold with a trifluoroacetyl substituent. Its rigid heterocyclic structure and electron-withdrawing trifluoroacetyl group make it a valuable intermediate in asymmetric synthesis and medicinal chemistry, particularly for designing bioactive molecules. The stereochemistry at the 4a and 7a positions enhances its utility in stereoselective reactions. This compound’s stability and functional group compatibility allow for further derivatization, enabling applications in peptidomimetics or enzyme inhibitor development. Its high purity and well-defined configuration support reproducible results in research and pharmaceutical applications.
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid structure
2680522-91-0 structure
Product Name:rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid
CAS No:2680522-91-0
MF:C9H10F3NO5
MW:269.1746134758
CID:5645135
PubChem ID:165937152
Update Time:2025-08-01

rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28282956
    • rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
    • 2680522-91-0
    • rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid
    • Inchi: 1S/C9H10F3NO5/c10-9(11,12)8(16)13-1-5(7(14)15)18-6-3-17-2-4(6)13/h4-6H,1-3H2,(H,14,15)/t4-,5?,6-/m1/s1
    • InChI Key: RMMMSHZBBZLABB-SPWIIUKKSA-N
    • SMILES: FC(C(N1CC(C(=O)O)O[C@@H]2COC[C@@H]12)=O)(F)F

Computed Properties

  • Exact Mass: 269.05110691g/mol
  • Monoisotopic Mass: 269.05110691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 76.1Ų

rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28282956-1g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0
1g
$1442.0 2023-09-09
Enamine
EN300-28282956-5g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0
5g
$4184.0 2023-09-09
Enamine
EN300-28282956-10g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0
10g
$6205.0 2023-09-09
Enamine
EN300-28282956-0.05g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0 95.0%
0.05g
$1212.0 2025-03-19
Enamine
EN300-28282956-0.1g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0 95.0%
0.1g
$1269.0 2025-03-19
Enamine
EN300-28282956-0.25g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0 95.0%
0.25g
$1328.0 2025-03-19
Enamine
EN300-28282956-0.5g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0 95.0%
0.5g
$1385.0 2025-03-19
Enamine
EN300-28282956-1.0g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0 95.0%
1.0g
$1442.0 2025-03-19
Enamine
EN300-28282956-2.5g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0 95.0%
2.5g
$2828.0 2025-03-19
Enamine
EN300-28282956-5.0g
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
2680522-91-0 95.0%
5.0g
$4184.0 2025-03-19

Additional information on rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid

Rac-(4aR,7aS)-4-(2,2,2-Trifluoroacetyl)-Hexahydro-2H-Furo3,4-B1,4Oxazine-2-Carboxylic Acid: A Comprehensive Overview

CAS No. 26805-291-0 refers to the compound rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid. This compound is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. The name itself is a testament to its intricate composition, with key elements such as the trifluoroacetyl group and the oxazine ring system playing significant roles in its properties and potential applications.

The compound's structure is characterized by a bicyclic framework consisting of a fused furo and oxazine ring system. The trifluoroacetyl group attached at the 4-position introduces a trifluoromethyl moiety, which is known for its electron-withdrawing effects and ability to enhance stability. This feature makes the compound particularly interesting for researchers exploring fluorinated compounds in drug design. The carboxylic acid group at the 2-position further adds functionality, potentially enabling interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its ability to modulate specific biological pathways has been explored in preclinical models. Researchers have demonstrated that the compound exhibits selective activity against certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Additionally, its unique stereochemistry—denoted by the (4aR,7aS) configuration—plays a critical role in determining its pharmacokinetic properties and bioavailability.

The synthesis of rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the construction of the bicyclic framework through ring-closing reactions and the introduction of the trifluoroacetyl group via acylation. The stereochemical outcome is carefully controlled to ensure the desired configuration is achieved, which is crucial for maintaining the compound's biological activity.

In terms of applications, this compound has shown promise in areas such as oncology and inflammation. Its ability to inhibit specific kinases involved in cancer cell proliferation has been reported in recent studies. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, highlighting its potential as a therapeutic agent for conditions such as arthritis or neuroinflammation.

From an analytical standpoint, the compound's properties have been thoroughly investigated using advanced techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its molecular interactions and stability under various conditions. Additionally, computational modeling has been employed to predict its binding affinities to target proteins, further aiding in its characterization.

In conclusion, rac-(4aR,7aS)-4-(trifluoroacetyl)-hexahydro-furo3,b1,oxazine-carboxylic acid represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd